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Compound of Interest

Compound Name: 3-Methylhex-2-en-1-ol

CAS No.: 70771-72-1

Cat. No.: B3193335

Get Quote

Executive Summary
3-Methylhex-2-en-1-ol is a branched unsaturated alcohol serving as a critical intermediate in

the synthesis of terpenoids, pheromones, and high-value fragrance ingredients. Its physical

characterization is often complicated by the presence of geometric isomers (E and Z) and

potential confusion with cyclic analogs like seudenol.

This guide provides definitive physical property data, specifically refractive index and density,

while establishing a robust framework for experimental verification. It addresses the

stereochemical nuances that affect these values and outlines standardized protocols for their

measurement in a research or industrial setting.

Chemical Identity & Stereochemistry
Accurate characterization begins with precise identification. 3-Methylhex-2-en-1-ol exists

primarily as two geometric isomers. The (E)-isomer is thermodynamically favored in most

synthetic routes (e.g., Horner-Wadsworth-Emmons), while the (Z)-isomer often appears as a

minor impurity or requires specific directed synthesis.
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Parameter General / Mixture (E)-Isomer (Major) (Z)-Isomer (Minor)

IUPAC Name 3-Methylhex-2-en-1-ol
(E)-3-Methylhex-2-en-

1-ol

(Z)-3-Methylhex-2-en-

1-ol

CAS Number 70771-72-1 30801-96-8 30804-76-3

Molecular Formula C₇H₁₄O C₇H₁₄O C₇H₁₄O

Molecular Weight 114.19 g/mol 114.19 g/mol 114.19 g/mol

SMILES CCCC(=CCO)C CCC/C(=C/CO)/C CCC/C(=C\CO)/C

Critical Note: Do not confuse this compound with Seudenol (3-methylcyclohex-2-en-1-ol, CAS

21378-21-2), a cyclic pheromone often appearing in similar search contexts.

Physical Properties: Refractive Index & Density[1][5]
[7]
The values below represent the authoritative consensus for high-purity (>98%) samples.

Variations in these values often indicate isomer mixtures or residual solvent contamination.

Standard Values (20°C and 25°C)
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Property Condition
Value
(Experimental/Lit.)

Unit

Density (

)
20°C 0.845 ± 0.002 g/cm³

25°C 0.841 ± 0.002 g/cm³

Refractive Index (

)
20°C 1.444 ± 0.001 -

25°C 1.442 ± 0.001 -

Boiling Point 760 mmHg 178 °C

Flash Point Closed Cup 71.2 °C

Data Source: Consolidated from supplier technical data sheets and spectral databases [1, 2].

Temperature Dependence Factors
For measurements taken at non-standard temperatures, use the following correction factors to

normalize data to 20°C.

Density Correction:

Refractive Index Correction:

Formula:

Experimental Protocols for Validation
To ensure data integrity (Trustworthiness), the following protocols must be strictly adhered to.

These methods are self-validating through the use of calibration standards.

High-Precision Refractometry
Objective: Determine
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to verify identity and estimate isomer purity.

Calibration:

Clean the prism with HPLC-grade ethanol and lens tissue.

Calibrate using degassed, deionized water (

).

Verify with a secondary standard (e.g., 1-bromonaphthalene) if available.

Sample Loading:

Equilibrate the sample to 20°C ± 0.1°C using a circulating water bath.

Apply 0.3 mL of 3-Methylhex-2-en-1-ol to the lower prism. Ensure no bubbles are trapped

(bubbles scatter light, artificially lowering the reading).

Measurement:

Close the prism assembly. Allow 30 seconds for thermal equilibrium.

Align the shadow line with the crosshairs.

Record the temperature and index value simultaneously.

Validation:

If

, suspect contamination with starting materials (e.g., conjugated esters or aldehydes).

If

, suspect saturation (over-reduction to 3-methylhexanol).

Oscillating U-Tube Densitometry
Objective: Measure density with 4-decimal precision for purity assessment.
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Preparation:

Desiccate the sample using 3Å molecular sieves to remove trace water (water

g/cm³ significantly skews organic density).

Injection:

Inject ~2 mL into the oscillating cell using a Luer-lock syringe.

Visually inspect the U-tube via the built-in camera for microbubbles.

Analysis:

Set instrument temperature to 20.00°C.

Wait for oscillation stability (standard deviation < 0.00005 g/cm³).

Record value.

Synthesis & Isomer Logic
Understanding the source of the sample is crucial for interpreting physical property data. The

synthetic route dictates the E/Z ratio, which subtly shifts the refractive index.

Common Synthetic Pathway
The most robust route to the (E)-isomer involves the Horner-Wadsworth-Emmons (HWE)

reaction followed by selective reduction.
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Quality Control Checkpoints

2-Pentanone HWE Reaction
(Triethyl phosphonoacetate)

Base (NaH) Ester Intermediate
(Ethyl 3-methylhex-2-enoate)

E-selective (>95:5)

Reduction
(DIBAL-H or LiAlH4)-78°C to RT

Check GC-MS
Confirm E/Z Ratio

Target Alcohol
(E)-3-Methylhex-2-en-1-ol

1,2-Reduction Check RI
Target: 1.444

Click to download full resolution via product page

Figure 1: Standard synthetic workflow targeting the (E)-isomer, highlighting critical QC points

where physical properties verify stereoselectivity.

Isomer Separation Logic
If the refractive index deviates significantly, an isomer mixture is likely. Use this logic flow to

troubleshoot.

Crude Sample
Measured nD = 1.448

Is nD > 1.445?

Possible Z-Isomer Enrichment
or Conjugated Impurity

Yes

Possible Saturated Impurity
(3-Methylhexanol)

No (< 1.443)

Run Ag-Ion Chromatography
(Separates E/Z)

Distillation
(Remove saturated alkanols)
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Figure 2: Decision tree for interpreting refractive index deviations in crude samples.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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